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Compound of Interest

3-Fluoro-5-methylphenylacetic
Compound Name:

acid

Cat. No.: B1303433

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Fluoro-5-methylphenylacetic acid, tailored for researchers, scientists, and professionals in
drug development.

Core Physicochemical Data

3-Fluoro-5-methylphenylacetic acid is a halogenated aromatic carboxylic acid. The
introduction of a fluorine atom to the phenyl ring can significantly influence the molecule's
electronic properties, acidity, and biological activity, making it a compound of interest in
medicinal chemistry and materials science.

The key quantitative properties of 3-Fluoro-5-methylphenylacetic acid are summarized in the
table below for clear reference and comparison.
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Property Value Source
Molecular Formula CoHoFO2 [1]
Molecular Weight 168.17 g/mol [1]

168.167 g/mol

CAS Number 518070-22-9

White to off-white crystalline
Appearance

solid
Melting Point 110-115 °C
Density ~1.25 g/lcm3
SMILES FC1=CC(CC(=0)0)=CC(C)=C

1

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-Fluoro-5-
methylphenylacetic acid are typically found in peer-reviewed scientific literature or
specialized chemical synthesis databases. General web searches indicate that common
synthesis strategies may include the fluorination of a corresponding precursor or multi-step
syntheses starting from fluorinated building blocks. However, reproducible, detailed protocols
are not available in the provided search results. For specific applications, consulting
publications in journals such as the Journal of Medicinal Chemistry or Organic Process
Research & Development is recommended.

Compound Identification and Properties

The following diagram illustrates the logical relationship between the chemical's name, its
structural representation (SMILES), and its fundamental molecular properties.
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3-Fluoro-5-methylphenylacetic Acid

SMILES: FC1=CC(CC(=0)0)=CC(C)=C1

Derived Frgm Derived From

Molecular Formula: CoHsFO2 Molecular Weight: 168.17 g/mol

Click to download full resolution via product page

Logical relationship between chemical identity and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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